Cas no 1218406-55-3 (Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate)

• Product Name: Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate
• CAS No: 1218406-55-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5167456
• PubChem ID: 60797098
• Update Time: 2025-06-09

Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate
• methyl2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate
• Benzeneacetic acid, α-amino-3-hydroxy-4-methoxy-, methyl ester
• Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate

• Inchi： 1S/C10H13NO4/c1-14-8-4-3-6(5-7(8)12)9(11)10(13)15-2/h3-5,9,12H,11H2,1-2H3
• InChI Key： SFQDLGQKEISKMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C(C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 0.5
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate

Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate (CAS No. 1218406-55-3): A Comprehensive Overview

Methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate (CAS No. 1218406-55-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate, has garnered attention due to its unique structural properties and potential therapeutic effects. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate is characterized by a central amino group attached to a phenyl ring substituted with a hydroxyl and methoxy group. The ester functionality at the carboxylic acid position adds to its chemical versatility. The molecular formula of this compound is C11H15NO4, and its molecular weight is approximately 229.24 g/mol. The presence of these functional groups imparts specific physicochemical properties, such as solubility in polar solvents and reactivity in various chemical reactions.

The synthesis of methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of methyl 2-chloro-2-(3-hydroxy-4-methoxyphenyl)acetate with ammonia or an amine derivative under appropriate conditions. Another approach involves the condensation of methyl 2-(3-hydroxy-4-methoxyphenyl)glyoxylate with an amino acid or amine, followed by reduction to form the desired product. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production in industrial settings.

Recent studies have highlighted the biological activities of methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in affected tissues.

In addition to its anti-inflammatory properties, methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate has demonstrated neuroprotective effects in preclinical studies. It has been shown to protect neurons from oxidative damage and promote neurogenesis, which could have implications for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in further investigating the mechanisms underlying these neuroprotective effects.

The pharmacokinetic properties of methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as a therapeutic agent. However, further studies are needed to optimize dosing regimens and evaluate long-term safety and efficacy in clinical trials.

Several ongoing clinical trials are evaluating the safety and efficacy of methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate in various therapeutic applications. Preliminary results from these trials have been promising, suggesting that this compound may offer new treatment options for patients suffering from inflammatory and neurodegenerative diseases. The results of these trials will provide valuable insights into the potential clinical utility of this compound.

In conclusion, methyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate (CAS No. 1218406-55-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its potential benefits, paving the way for innovative treatments in the future.